Cas no 2229581-35-3 (tert-butyl N-2-(azetidin-2-yl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(azetidin-2-yl)-4-hydroxyphenylcarbamate
• CAS No: 2229581-35-3
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 6447236
• PubChem ID: 165693253
• Update Time: 2025-10-20

tert-butyl N-2-(azetidin-2-yl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(azetidin-2-yl)-4-hydroxyphenylcarbamate
• 2229581-35-3
• EN300-1875094
• tert-butyl N-[2-(azetidin-2-yl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(18)16-12-5-4-9(17)8-10(12)11-6-7-15-11/h4-5,8,11,15,17H,6-7H2,1-3H3,(H,16,18)
• InChI Key： JCKQVSSJZZUTAY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C1CCN1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-2-(azetidin-2-yl)-4-hydroxyphenylcarbamate

tert-butyl N-2-(azetidin-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2229581-35-3)

The compound tert-butyl N-2-(azetidin-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2229581-35-3) is a complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound is characterized by its unique structure, which includes a tert-butyl group, an azetidin-2-yl group, and a 4-hydroxyphenyl group. These structural elements contribute to its diverse chemical properties and functional applications.

The synthesis of this compound involves a series of carefully designed chemical reactions, including nucleophilic substitution, condensation, and protection/deprotection steps. The presence of the azetidine ring introduces rigidity and stability to the molecule, while the hydroxyl group on the phenyl ring provides opportunities for further functionalization. Recent studies have highlighted the importance of such structural features in enhancing bioavailability and pharmacokinetic properties.

In terms of applications, this compound has shown promise in various areas of drug discovery. For instance, it has been investigated as a potential lead compound for anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, its structure suggests potential interactions with G-protein coupled receptors (GPCRs), making it a candidate for drug development targeting central nervous system disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets. Molecular docking studies have revealed that the tert-butyl group plays a critical role in stabilizing interactions within receptor binding sites. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are crucial for understanding its reactivity and selectivity.

The integration of experimental and computational approaches has significantly accelerated the exploration of this compound's pharmacological profile. Preclinical studies have demonstrated moderate efficacy in animal models of chronic inflammation and neuropathic pain, suggesting its potential as a therapeutic agent. However, further research is required to optimize its pharmacokinetic properties and assess its safety profile.

In conclusion, tert-butyl N-2-(azetidin-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2229581-35-3) represents a valuable addition to the arsenal of compounds being explored for drug discovery. Its unique structure, combined with recent advances in chemical synthesis and computational modeling, positions it as a promising candidate for addressing unmet medical needs in various therapeutic areas.